2-[(dibenzylamino)methyl]cyclohexanol hydrochloride

• IUPAC Name: 2-[(dibenzylamino)methyl]cyclohexan-1-ol;hydrochloride
• InChI: InChI=1S/C21H27NO.ClH/c23-21-14-8-7-13-20(21)17-22(15-18-9-3-1-4-10-18)16-19-11-5-2-6-12-19;/h1-6,9-12,20-21,23H,7-8,13-17H2;1H
• InChI Key: NSPDXROBWCPJTI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)CN(CC2=CC=CC=C2)CC3=CC=CC=C3)O.Cl
• Molecular Formula: C21H28ClNO
• Molecular Weight: 345.9 g/mol

Description

2-[(dibenzylamino)methyl]cyclohexanol hydrochloride is a chemical compound that has been widely studied for its potential biomedical applications. It is a chiral compound that belongs to the class of tertiary amines. This compound has been found to have various pharmacological properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-[(dibenzylamino)methyl]cyclohexanol hydrochloride is not fully understood. However, it is believed to act by inhibiting the reuptake of serotonin and norepinephrine, which are neurotransmitters involved in the regulation of mood, pain, and inflammation. It may also act by modulating the activity of certain ion channels and receptors in the brain.
Biochemical and Physiological Effects
Studies have shown that 2-[(dibenzylamino)methyl]cyclohexanol hydrochloride has various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to reduce pain by blocking the transmission of pain signals in the spinal cord. In addition, this compound has been found to have anxiolytic and antidepressant effects, possibly through its modulation of neurotransmitter activity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(dibenzylamino)methyl]cyclohexanol hydrochloride in lab experiments is its well-characterized pharmacological profile. Its mechanism of action has been extensively studied, and its effects on various physiological processes are well understood. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of this compound can cause liver damage and other adverse effects.

Future Directions

There are several future directions for the study of 2-[(dibenzylamino)methyl]cyclohexanol hydrochloride. One area of research is the development of new drugs based on this compound. Researchers are exploring modifications to the chemical structure of this compound to improve its pharmacological properties and reduce its potential toxicity. Another area of research is the study of the potential use of this compound in the treatment of neurological disorders, such as Parkinson's disease. Finally, researchers are investigating the use of this compound in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 2-[(dibenzylamino)methyl]cyclohexanol hydrochloride involves the reaction of dibenzylamine with cyclohexanone in the presence of a reducing agent. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt. The synthesis of this compound has been extensively studied, and various modifications have been proposed to improve the yield and purity of the product.

Scientific Research Applications

2-[(dibenzylamino)methyl]cyclohexanol hydrochloride has been studied for its potential use in the treatment of various diseases. It has been found to have analgesic, anti-inflammatory, and antipyretic properties. It has also been shown to have potential as an antidepressant and anxiolytic agent. In addition, this compound has been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.